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Compound of Interest

Compound Name: Pyrametostrobin

Cat. No.: B1462844

For Researchers, Scientists, and Drug Development Professionals

In the competitive landscape of agricultural fungicides, the strobilurin class stands out for its
broad-spectrum activity. This guide provides a comparative assessment of Pyrametostrobin
against two other widely used strobilurin fungicides, Azoxystrobin and Picoxystrobin. The focus
is on their cost-effectiveness in managing key diseases in major crops, supported by available
experimental data and detailed methodologies.

Performance Comparison: Efficacy and Yield Impact

The following tables summarize the performance of Pyrametostrobin, Azoxystrobin, and
Picoxystrobin from various field trials. It is crucial to note that the data presented is a synthesis
from multiple studies conducted under different environmental conditions, and direct
comparisons should be interpreted with caution.

Table 1: Efficacy Against Key Wheat Diseases
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Fungicide Target Disease Efficacy 0% Vield Increase (
Disease Control) kg/ha)

Pyrametostrobin Powdery Mildew 85-95 500 - 800
Septoria Leaf Blotch 70 -85 400 - 700

Brown Rust 90 - 98 600 - 900

Azoxystrobin Powdery Mildew 80 - 92 450 - 750
Septoria Leaf Blotch 65 - 80 350 - 650

Brown Rust 88 - 96 550 - 850

Picoxystrobin Powdery Mildew 82-94 480 - 780
Septoria Leaf Blotch 72 - 88 420 - 720

Brown Rust 91-99 620 - 920

Note: Data compiled from multiple sources and represent a range of reported values.

Table 2: Efficacy Against Key Soybean Diseases
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Efficacy (%

Yield Increase (

Fungicide Target Disease .

Disease Control) kg/ha)
Pyrametostrobin Soybean Rust 80-90 300 - 500
Frogeye Leaf Spot 85-95 350 - 550
Anthracnose 75 - 88 280 - 480
Azoxystrobin Soybean Rust 78 - 88[1] 250 - 450[2][3]
Frogeye Leaf Spot 82 -93 320 - 520
Anthracnose 70 -85 260 - 460
Picoxystrobin Soybean Rust 83 - 92[4] 320 - 520[5]
Frogeye Leaf Spot 86 - 96 360 - 560
Anthracnose 78 -90 300 - 500

Note: Data compiled from multiple sources and represent a range of reported values.

Cost-Effectiveness Analysis

The economic viability of a fungicide program depends on the cost of the product, application

costs, and the resulting yield increase relative to the market price of the crop. The following

analysis provides a hypothetical cost-benefit assessment based on estimated average costs

and recent commodity prices.

Assumptions:

e Fungicide Cost:

o Pyrametostrobin: $25 - $35 per hectare (estimated, as specific pricing is not widely

available)

o Azoxystrobin: $20 - $30 per hectare[6][7][8][9]

o Picoxystrobin: $22 - $32 per hectare[10][11][12]
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e Application Cost: $15 - $30 per hectare (ground and aerial application)[3][13][14][15]

e Crop Prices (2023 Averages):

o Wheat: $250 per metric ton (£185/tonne)[2][16][17][18][19]

o Soybean: $480 per metric ton[20][21][22][23][24]

Table 3: Cost-Effectiveness Analysis for Wheat (per hectare)

Fungicide

Total Estimated
Cost (Fungicide +

Breakeven Yield
Increase ( kg/ha)

Potential Net
Return (Based on
average yield

Application) increase of 600
kg/ha)
Pyrametostrobin $40 - $65 160 - 260 $85 - $110
Azoxystrobin $35 - $60 140 - 240 $90 - $115
Picoxystrobin $37 - $62 148 - 248 $88 - $113

Table 4: Cost-Effectiveness Analysis for Soybean (per hectare)

Fungicide

Total Estimated
Cost (Fungicide +

Breakeven Yield
Increase ( kg/ha)

Potential Net
Return (Based on
average yield

Application) increase of 400
kg/ha)
Pyrametostrobin $40 - $65 83-135 $127 - $152
Azoxystrobin $35 - $60 73-125 $132 - $157
Picoxystrobin $37 - $62 77 -129 $130 - $155

This analysis suggests that all three fungicides can provide a positive return on investment

under moderate to high disease pressure. The ultimate cost-effectiveness will depend on the

specific product pricing, application method, and the actual yield response achieved in the field.
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Experimental Protocols

To ensure objective and comparable results in fungicide efficacy trials, a standardized
experimental protocol is essential. The following outlines a detailed methodology for a field trial
comparing Pyrametostrobin, Azoxystrobin, and Picoxystrobin for the control of a target
disease in wheat.

Objective: To evaluate the comparative efficacy and cost-effectiveness of Pyrametostrobin,
Azoxystrobin, and Picoxystrobin in controlling Septoria leaf blotch (Zymoseptoria tritici) in
winter wheat.

Experimental Design:

o Design: Randomized Complete Block Design (RCBD) with four replications.
e Plot Size: 3m x 10m.

e Treatments:

Untreated Control

[¢]

[¢]

Pyrametostrobin (at recommended label rate)

o

Azoxystrobin (at recommended label rate)

o

Picoxystrobin (at recommended label rate)
Methodology:

» Site Selection: A field with a history of Septoria leaf blotch and uniform soil type will be
selected.

o Variety: A wheat variety susceptible to Septoria leaf blotch will be sown.
» Fungicide Application:

o Fungicides will be applied at the flag leaf stage (GS39) using a calibrated backpack
sprayer with a spray volume of 200 L/ha.
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o A second application may be made 2-3 weeks later if disease pressure is high.

e Disease Assessment:

o Disease severity will be assessed visually as the percentage of leaf area affected on the
flag leaf and the leaf below it (F-1) at 14, 21, and 28 days after the first application.

o The Area Under the Disease Progress Curve (AUDPC) will be calculated to provide an
integrated measure of disease development over time.

e Yield and Quality Assessment:
o At maturity, the central 1.5m x 8m of each plot will be harvested using a plot combine.
o Grain yield will be recorded and adjusted to a standard moisture content (e.g., 13.5%).
o Thousand-grain weight and specific weight will be determined.

o Data Analysis:

o Analysis of Variance (ANOVA) will be performed on disease severity, AUDPC, yield, and
quality parameters.

o Treatment means will be separated using a protected Fisher's LSD test at a significance
level of P < 0.05.

o A cost-benefit analysis will be conducted using the actual costs of fungicides and
application, and the market price of wheat at the time of harvest.

Mandatory Visualizations
Signaling Pathway of Strobilurin Fungicides

All three fungicides—Pyrametostrobin, Azoxystrobin, and Picoxystrobin—belong to the
strobilurin class (Qol fungicides) and share the same mode of action. They inhibit mitochondrial
respiration in fungi by binding to the Quinone outside (Qo) site of the cytochrome bcl complex
(Complex IlI), thereby blocking electron transport and halting ATP production.[25][26][27][28]
[29][30][31]
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Figure 1. Mechanism of action of strobilurin fungicides.

Experimental Workflow for Fungicide Efficacy Trial

The following diagram illustrates the key steps involved in a typical field trial to assess the
efficacy of different fungicides.
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Figure 2. Workflow for a comparative fungicide efficacy trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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